Cas no 2197639-39-5 (2-(Thian-4-yloxy)pyrimidine)

• Product Name: 2-(Thian-4-yloxy)pyrimidine
• CAS No: 2197639-39-5
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 5325286
• Update Time: 2025-05-24

2-(Thian-4-yloxy)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(thian-4-yloxy)pyrimidine
• 2-(Thian-4-yloxy)pyrimidine

• Inchi： 1S/C9H12N2OS/c1-4-10-9(11-5-1)12-8-2-6-13-7-3-8/h1,4-5,8H,2-3,6-7H2
• InChI Key： WYKHDSPAXMXVFZ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)OC1N=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.7
• Topological Polar Surface Area: 60.3

Additional information on 2-(Thian-4-yloxy)pyrimidine

Introduction to CAS No. 2197639-39-5: 2-(Thian-4-yloxy)pyrimidine

CAS No. 2197639-39-5, commonly referred to as 2-(Thian-4-yloxy)pyrimidine, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and advanced materials development.

The name 2-(Thian-4-yloxy)pyrimidine itself provides insight into its structure, where a pyrimidine ring is substituted with a thian-4-yloxy group at the second position. Pyrimidines are a class of heterocyclic aromatic compounds, widely studied for their roles in nucleic acids and as scaffolds in medicinal chemistry. The thian-4-yloxy group adds complexity to the molecule, introducing sulfur into the structure, which can influence its electronic properties and reactivity.

Recent studies have explored the synthesis of CAS No. 2197639-39-5 through various methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the efficiency of synthesis but also opened avenues for further functionalization of the molecule. Researchers have reported that the compound exhibits interesting photophysical properties, making it a candidate for applications in optoelectronic devices.

In terms of biological activity, preliminary assays have shown that 2-(Thian-4-yloxy)pyrimidine has potential as an inhibitor of certain enzymes, suggesting its role in drug development. Collaborative efforts between chemists and biologists are ongoing to explore its specificity and efficacy against target proteins.

The structural versatility of this compound also makes it a valuable building block in supramolecular chemistry. Its ability to form hydrogen bonds and engage in π-π interactions has been leveraged in constructing self-assembled nanostructures, which hold promise for use in sensing and catalysis.

From an environmental standpoint, studies on the degradation pathways of CAS No. 2197639-39-5 under various conditions have provided insights into its eco-friendliness. Researchers have found that under aerobic conditions, the compound undergoes rapid hydrolysis, reducing its persistence in aquatic environments.

In conclusion, CAS No. 2197639-39-5 or 2-(Thian-4-yloxy)pyrimidine stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future scientific endeavors.